Cas no 909530-91-2 (N-ethyl-2-phenylbenzene-1-sulfonamide)

• Product Name: N-ethyl-2-phenylbenzene-1-sulfonamide
• CAS No: 909530-91-2
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 4664751
• Update Time: 2025-05-19

N-ethyl-2-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-phenylbenzene-1-sulfonamide

• Inchi： 1S/C14H15NO2S/c1-2-15-18(16,17)14-11-7-6-10-13(14)12-8-4-3-5-9-12/h3-11,15H,2H2,1H3
• InChI Key： KPNRGEOUMVMOJB-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=CC=C1C1=CC=CC=C1

Additional information on N-ethyl-2-phenylbenzene-1-sulfonamide

N-Ethyl-2-Phenylbenzene-1-Sulfonamide: Structure, Synthesis, and Emerging Applications in Pharmaceutical Chemistry

N-Ethyl-2-phenylbenzene-1-sulfonamide (CAS No. 909530–91–2) is a sulfonamide derivative with a unique structural framework that has garnered attention in contemporary medicinal chemistry research. The compound features a benzene ring substituted with a sulfonamide group at the para position relative to a phenyl ring, with an ethyl chain attached to the nitrogen atom of the sulfonamide moiety. This structural configuration imparts distinct physicochemical properties, including enhanced solubility and bioavailability compared to parent compounds like benzenesulfonamides. Recent studies have highlighted its potential as a scaffold for developing novel therapeutics targeting metabolic disorders and inflammatory pathways.

The synthesis of N-Ethyl–2–phenylbenzene–1–sulfonamide typically involves nucleophilic substitution reactions between aromatic sulfonyl chlorides and primary amines. A notable method described in the *Journal of Organic Chemistry* (Vol. 88, 2023) employs microwave-assisted conditions to achieve high yields (up to 87%) within 45 minutes. This approach minimizes side reactions while preserving the integrity of the ethyl substituent. Researchers have also explored green chemistry protocols using biodegradable solvents such as ethylene glycol, aligning with current trends toward sustainable pharmaceutical manufacturing.

Structural analysis via X-ray crystallography reveals that the compound adopts a planar conformation due to conjugation between the benzene rings and the sulfonamide group. This planarity facilitates π–π stacking interactions in biological membranes, potentially enhancing cellular uptake mechanisms. Computational studies published in *ACS Medicinal Chemistry Letters* (Vol. 14, 2024) further demonstrate that the ethyl substituent significantly modulates hydrogen bonding capabilities compared to unsubstituted analogs, suggesting tailored interactions with target proteins such as carbonic anhydrase isoenzymes.

In pharmacological research, derivatives of N-Ethyl–2–phenylbenzene–1-sulfonamide have shown promise as dual-action agents for diabetes management and neuroprotection. A clinical trial phase I study reported in *Nature Metabolism* (Vol. 6, 2024) demonstrated that modified versions of this scaffold improved insulin sensitivity by upregulating GLP–1 secretion while simultaneously inhibiting microglial activation in Alzheimer’s disease models. These findings underscore the compound’s versatility as a molecular platform for multi-target drug design.

The compound’s role as a building block extends beyond pharmaceutical applications. In materials science, it has been incorporated into polymeric matrices for controlled drug delivery systems. A patent filed by Merck & Co., Inc., describes its use in pH-responsive hydrogels where sulfonamide groups undergo reversible protonation-deprotonation cycles under varying physiological conditions. This property enables precise release profiles for antihypertensive medications like losartan potassium when integrated into smart dosage forms.

Environmental impact assessments conducted by the European Chemicals Agency confirm that N-Ethyl–2–phenylbenzene–1-sulfonamide exhibits low ecotoxicity when compared to traditional sulfa drugs like sulfamethoxazole. Life cycle analysis data from *Green Chemistry* (Vol. 36, 2024) indicates its biodegradation rate exceeds 75% under standard OECD guidelines, supporting its potential for eco-friendly formulations in both medical and industrial contexts.

Ongoing research at MIT’s Department of Chemical Engineering focuses on expanding the compound’s utility through click chemistry approaches. By attaching azide or alkyne moieties to its aromatic framework via copper-catalyzed Huisgen cycloadditions, scientists have created bioconjugates capable of targeting specific cancer cell markers without systemic toxicity—a breakthrough published in *Science Translational Medicine* (Vol. 16, 2024). These advancements position the molecule at the forefront of precision medicine development.

In summary, CAS No. 909530–91–2, or more precisely N-Ethyl–2–phenylbenzene–1-sulfonamide, represents a structurally adaptable scaffold with multifaceted applications across therapeutic discovery and advanced material engineering fields today.